(R)-tert-butyl 3-methyl-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate

• IUPAC Name: tert-butyl (3R)-3-methyl-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C14H24N2O3/c1-10-9-14(11(17)15-10)5-7-16(8-6-14)12(18)19-13(2,3)4/h10H,5-9H2,1-4H3,(H,15,17)/t10-/m1/s1
• InChI Key: MBQIYARHJCKSLC-SNVBAGLBSA-N
• Canonical SMILES: CC1CC2(CCN(CC2)C(=O)OC(C)(C)C)C(=O)N1
• Isomeric SMILES: C[C@@H]1CC2(CCN(CC2)C(=O)OC(C)(C)C)C(=O)N1
• Molecular Formula: C14H24N2O3
• Molecular Weight: 268.35 g/mol

Description

“®-tert-butyl 3-methyl-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate” is a chemical compound with the CAS Number: 1548290-30-7. It has a molecular weight of 268.36. The IUPAC name for this compound is tert-butyl ®-3-methyl-1-oxo-2,8-diazaspiro [4.5]decane-8-carboxylate.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 268.36. Other physical and chemical properties such as boiling point, melting point, and density are not available in the search results. For comprehensive information, a detailed analysis using specialized chemical databases or laboratory testing might be necessary.

Scientific Research Applications

Conformational Analysis and Synthesis

The compound has been synthesized and analyzed for its potential in peptide synthesis. It acts as a constrained surrogate for Pro-Leu and Gly-Leu dipeptides, with derivatives showing promise in mimicking gamma-turn/distorted type II beta-turn structures in peptides. This makes it relevant in the study of peptide structures and functions (Fernandez et al., 2002).

Supramolecular Arrangements

Research into cyclohexane-5-spirohydantoin derivatives, closely related to the compound , has been conducted to understand the relationship between molecular and crystal structures. This research highlights the role of substituents on the cyclohexane ring in supramolecular arrangements, contributing to the broader understanding of molecular interactions and crystallography (Graus et al., 2010).

Stereochemical Analysis

A study focused on the relative configuration of 1,4-diazaspiro[4.5]decanes, closely related to the compound , has expanded the understanding of stereochemistry in spiro compounds. This research is significant for designing spiro compounds with specific stereochemical properties (Guerrero-Alvarez et al., 2004).

Reaction Pathways

The reaction pathways of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate have been explored, providing insights into the chemical behavior of spirocyclic compounds. This information is valuable for synthetic chemistry, particularly in the development of biologically active heterocyclic compounds (Moskalenko & Boev, 2012).

Safety and Hazards

The safety information available indicates that this compound has some hazards associated with it. It has been assigned the GHS07 pictogram and the hazard statements H302, H315, H319, H335. These statements indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

The primary target of ®-tert-butyl 3-methyl-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate is the receptor-interacting protein kinase 1 (RIPK1) . RIPK1 plays a crucial role in necroptosis, a form of programmed cell death that is a key driver in various inflammatory diseases .

Mode of Action

This compound inhibits the kinase activity of RIPK1, blocking the activation of the necroptosis pathway . This inhibition can prevent cell death and potentially alleviate symptoms of diseases driven by inflammation and necroptosis .

Biochemical Pathways

The compound affects the necroptosis pathway by inhibiting RIPK1 . This inhibition prevents the downstream effects of RIPK1 activation, including the induction of necroptosis and the resulting inflammation .

Pharmacokinetics

The pharmacokinetic properties of ®-tert-butyl 3-methyl-1-oxo-2,8-diazaspiro[4The compound’s effectiveness against ripk1 suggests it has sufficient bioavailability to reach its target .

Result of Action

By inhibiting RIPK1, ®-tert-butyl 3-methyl-1-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate prevents the induction of necroptosis . This can reduce inflammation and cell death, potentially alleviating symptoms of diseases driven by these processes .